Cas no 1394648-08-8 (3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide)

• Product Name: 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide
• CAS No: 1394648-08-8
• MF: C₁₅H₁₃Cl₂N₃O
• MW: 322.189221143723
• CID: 5977527
• PubChem ID: 71878959
• Update Time: 2025-11-06

3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033068260
• 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide
• Z1129497752
• EN300-26687761
• 1394648-08-8

• Inchi： 1S/C15H13Cl2N3O/c16-9-3-4-11-10(7-9)12(17)13(19-11)14(21)20-15(8-18)5-1-2-6-15/h3-4,7,19H,1-2,5-6H2,(H,20,21)
• InChI Key： RWENTJXOPWYSEK-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2NC=1C(NC1(C#N)CCCC1)=O)Cl

Computed Properties

• Exact Mass: 321.0435674g/mol
• Monoisotopic Mass: 321.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.7Ų

Additional information on 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide

Comprehensive Overview of 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide (CAS No. 1394648-08-8)

3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide (CAS No. 1394648-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the indole-2-carboxamide family, a class of molecules known for their diverse biological activities. The presence of dichloro and cyanocyclopentyl substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for indole derivatives has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide due to its potential as a building block for kinase inhibitors and antimicrobial agents. Its CAS No. 1394648-08-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The compound's molecular structure features a 1H-indole core, which is a privileged scaffold in medicinal chemistry. The addition of 3,5-dichloro groups increases its lipophilicity, potentially improving membrane permeability in biological systems. Meanwhile, the 1-cyanocyclopentyl moiety introduces steric hindrance, which can influence binding affinity to target proteins. These attributes make it a subject of interest for structure-activity relationship (SAR) studies.

From a synthetic perspective, 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide is often synthesized via amide coupling reactions involving 3,5-dichloro-1H-indole-2-carboxylic acid and 1-cyanocyclopentylamine. Optimizing these reactions for higher yields and purity is a common topic in organic chemistry forums and patent literature. Researchers also explore its crystallization behavior and solubility profiles to facilitate formulation development.

In the context of drug discovery, this compound's pharmacophore has been investigated for modulating enzyme targets such as tyrosine kinases and phosphodiesterases. Its bioisosteric properties are another area of exploration, as scientists seek to design analogs with improved pharmacokinetics. The CAS No. 1394648-08-8 is often cited in preclinical research publications, highlighting its translational potential.

Beyond pharmaceuticals, 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide has applications in agrochemical innovation. Its chlorinated indole backbone is studied for pest control formulations, leveraging its potential to disrupt insect growth regulators. This dual utility in human health and crop protection underscores its versatility.

Environmental and green chemistry considerations are also pivotal when working with this compound. Researchers focus on sustainable synthesis methods to minimize waste and energy consumption. The cyanocyclopentyl group, in particular, poses challenges for biodegradation, prompting studies on eco-friendly derivatives.

In summary, 3,5-dichloro-N-(1-cyanocyclopentyl)-1H-indole-2-carboxamide (CAS No. 1394648-08-8) represents a multifaceted compound with broad scientific appeal. Its integration into high-throughput screening libraries and computational modeling workflows further solidifies its status as a key player in modern chemistry. As interdisciplinary research advances, this molecule is poised to contribute to breakthroughs in therapeutics and sustainable agriculture.